Cas no 2228680-45-1 (3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228680-45-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6363147
• PubChem ID: 165836415
• Update Time: 2025-05-21

3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1742130
• 3-[2-(dimethylamino)pyridin-3-yl]-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228680-45-1

• Inchi： 1S/C13H18N2O2/c1-13(2)9(10(13)12(16)17)8-6-5-7-14-11(8)15(3)4/h5-7,9-10H,1-4H3,(H,16,17)
• InChI Key： SJPDJVZUAZPBPI-UHFFFAOYSA-N
• SMILES： OC(C1C(C2=CC=CN=C2N(C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.4Ų

Additional information on 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Guide to 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228680-45-1)

3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228680-45-1) is a specialized organic compound with a unique molecular structure, combining a pyridine ring with a dimethylcyclopropane carboxylic acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Researchers are particularly interested in its dimethylamino pyridine derivative properties, which may influence drug solubility and bioavailability.

The chemical structure of 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid features a cyclopropane carboxylic acid core attached to a dimethylamino pyridine group. This combination creates interesting electronic properties that make it valuable for medicinal chemistry applications. Current studies focus on its potential as a precursor for kinase inhibitors and other therapeutic agents, aligning with the growing demand for novel small-molecule drugs in the pharmaceutical industry.

In synthetic chemistry, CAS 2228680-45-1 serves as an important intermediate for constructing more complex molecular architectures. Its 2,2-dimethylcyclopropane component provides structural rigidity, while the pyridine-3-yl moiety offers coordination sites for metal catalysts. These characteristics make it particularly useful in asymmetric synthesis and transition metal-catalyzed reactions, which are hot topics in modern organic chemistry research.

The physicochemical properties of 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid contribute to its versatility. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its carboxylic acid functionality allows for various derivatization strategies, making it adaptable for different synthetic pathways. Researchers appreciate its stability under standard laboratory conditions, which facilitates handling and storage.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives like 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid. The compound's structural features align with current trends in fragment-based drug design, where small, rigid molecules serve as starting points for developing potent inhibitors. Its dimethylamino group enhances membrane permeability, addressing one of the key challenges in developing orally bioavailable medications.

Quality control and analytical characterization of CAS 2228680-45-1 typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The growing emphasis on quality-by-design in drug development makes reliable characterization of intermediates like 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid increasingly important.

The market for specialized chemical intermediates like 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid continues to expand, driven by the pharmaceutical industry's need for novel synthetic building blocks. Custom synthesis services for such compounds have become more prevalent, offering researchers access to high-quality materials for their projects. The compound's cyclopropane and pyridine moieties make it particularly valuable for creating structurally diverse compound libraries.

Environmental and safety considerations for handling 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid follow standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical. The compound's stability and relatively low volatility contribute to its safe handling profile, making it suitable for various research applications.

Future research directions for CAS 2228680-45-1 may explore its potential in materials science applications, particularly in designing functional organic materials. The electronic properties of its dimethylamino pyridine component could be valuable for developing organic semiconductors or photoactive materials. As the boundaries between pharmaceutical and materials chemistry continue to blur, versatile intermediates like this compound will likely find applications across multiple scientific disciplines.

For researchers seeking 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylcyclopropane-1-carboxylic acid, several specialized chemical suppliers offer this compound in various quantities and purity grades. The availability of custom synthesis options allows for modifications to meet specific research needs, reflecting the growing trend toward personalized chemical solutions in academic and industrial laboratories worldwide.